Cas no 3142-72-1 (2-Methyl-2-pentenoic acid)

2-Methyl-2-pentenoic acid structure
2-Methyl-2-pentenoic acid structure
Product Name:2-Methyl-2-pentenoic acid
CAS No:3142-72-1
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00002655
CID:43854
PubChem ID:87572783
Update Time:2025-04-18

2-Methyl-2-pentenoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-pentenoic acid
    • Methylpentenoicacidpract
    • Strawberriff
    • 2-methyl-2-pentenoicaci
    • 2-methylpent-2-enoic acid
    • 2-Methyl-pent-2-ensaeure
    • 2-Pentene-2-carboxylicacid
    • 3-Ethyl-2-methylacrylicacid
    • FEMA 3195
    • FEMA NUMBER 3195
    • RARECHEM AL BE 0127
    • trans-2-Methyl-2-pentenoic acid
    • MDL： MFCD00002655
    • Inchi： 1S/C6H10O2/c1-3-4-5(2)6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
    • InChI Key： JJYWRQLLQAKNAD-PLNGDYQASA-N
    • SMILES： CC/C=C(\C(=O)O)/C

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.982 g/mL
  • Melting Point: 26-28 °C(lit.)
  • Boiling Point: 120 ºC (20 mmHg)
  • Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
  • Refractive Index: n20/D 1.460
  • PSA: 37.30000
  • LogP: 1.42730
  • Solubility: Slightly soluble in water, soluble in ethanol, ether, chloroform and carbon disulfide
  • FEMA: 3195 | 2-METHYL-2-PENTENOIC ACID

2-Methyl-2-pentenoic acid Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3261 8/PG 3
  • WGK Germany：2
  • Hazard Category Code： 34-41
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R22; R34

2-Methyl-2-pentenoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Methyl-2-pentenoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥230.00 2024-04-16
TRC
M010045-2.5g
2-Methyl-2-pentenoic Acid
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2.5g
 $ 45.00 2022-06-04
TRC
M010045-10g
2-Methyl-2-pentenoic Acid
 3142-72-1
10g
 $ 60.00 2022-06-04
abcr
AB117999-10 g
2-Methyl-2-pentenoic acid, 99%; .
 3142-72-1 99%
10 g
 €58.30 2023-07-20
abcr
AB117999-50 g
2-Methyl-2-pentenoic acid, 99%; .
 3142-72-1 99%
50 g
 €120.60 2023-07-20
abcr
AB117999-250 g
2-Methyl-2-pentenoic acid, 99%; .
 3142-72-1 99%
250 g
 €417.00 2023-07-20

2-Methyl-2-pentenoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3142-72-1)2-Methyl-2-pentenoic acid
Order Number:A820845
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):257.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3142-72-1)2-Methyl-2-pentenoic acid
Order Number:LE4585;LE18848;LE2468933
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

2-Methyl-2-pentenoic acid Related Literature

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3142-72-1 (2-Methyl-2-pentenoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3142-72-1)2-Methyl-2-pentenoic acid
A820845
Purity:99%
Quantity:250g
Price ($):257.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3142-72-1)2-Methyl-2-pentenoic acid
LE4585;LE18848;LE2468933
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email